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Compound of Interest

Compound Name: 2',6'-Difluoropropiophenone

Cat. No.: B1297544 Get Quote

For researchers and scientists in the fast-paced field of drug development, ensuring laboratory

safety is paramount. This guide provides essential, immediate safety and logistical information

for handling 2',6'-Difluoropropiophenone, a fluorinated aromatic ketone. By adhering to these

procedural steps, you can minimize risk and ensure a safe laboratory environment.

Hazard Assessment: While a specific Safety Data Sheet (SDS) for 2',6'-
Difluoropropiophenone is not readily available, data from structurally similar compounds,

such as 2',6'-Difluoroacetophenone and 2,6-Difluorophenol, indicate that this chemical should

be handled with care. The primary hazards are expected to include skin and eye irritation,

potential respiratory irritation, and combustibility.[1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to protect against the potential hazards of 2',6'-
Difluoropropiophenone. The following table summarizes the recommended PPE for various

levels of protection.
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Protection
Level

Respiratory
Protection

Eye and
Face
Protection

Body
Protection

Hand
Protection

Foot
Protection

Standard

Laboratory

Use

Full-face

respirator

with

combination

cartridges for

acid

gas/organic

vapor or a

half-mask

respirator

with chemical

splash face

shield.[3]

Chemical

splash

goggles or a

face shield.[3]

[4]

Chemical-

resistant

disposable

coveralls

(e.g.,

Tyvek®).[3]

Nitrile or butyl

rubber

gloves;

consider

double-

gloving for

extended

tasks.[3]

Chemical-

resistant

boots with

steel toe and

shank.[5][6]

High-

Concentratio

n or Confined

Space

Positive-

pressure,

self-

contained

breathing

apparatus

(SCBA) or a

supplied-air

respirator.[5]

As above.

Hooded and

booted

chemical-

resistant suits

for full

coverage.[3]

As above. As above.

Handling and Storage Procedures
Proper handling and storage are critical to prevent exposure and accidents. Always work in a

well-ventilated area, preferably within a chemical fume hood.[4][7]

Key Handling Steps:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[4]
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Donning PPE: Put on all required PPE in a clean area before entering the handling zone.[3]

Dispensing: Use only non-sparking tools and explosion-proof equipment when transferring

the chemical.[7][8] Ground and bond containers and receiving equipment to prevent static

discharge.[9]

Post-Handling: Thoroughly wash hands and any exposed skin after handling.[10] Do not eat,

drink, or smoke in the work area.[10]

Doffing PPE: Remove PPE carefully to avoid contaminating yourself.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7][8]

Keep away from heat, sparks, open flames, and other ignition sources.[8][9]

Store separately from strong oxidizing agents and strong bases.[8]

Disposal Plan
Contaminated materials and waste from 2',6'-Difluoropropiophenone must be treated as

hazardous waste.

Disposal Steps:

Segregation: Collect all waste, including contaminated PPE, in a designated and clearly

labeled hazardous waste container.

Containerization: Use a suitable, closed container for disposal.[8]

Professional Disposal: Arrange for disposal by a licensed professional waste disposal

service.[7][11] Do not dispose of this chemical down the drain or in regular trash.[1]

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.
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Exposure Type First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[8][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[8][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[8][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[8][9]

[11]

Spill Response:

Evacuate the area and remove all sources of ignition.[8]

Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for hazardous waste disposal.[8]
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Workflow for Handling 2',6'-Difluoropropiophenone
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A flowchart outlining the safe handling of 2',6'-Difluoropropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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